N-[3-(1H-Imidazol-1-yl)propyl]cinnamamide

• Molecular Formula: C15H17N3O
• Molecular Weight: 255.31 g/mol
• IUPAC Name: N-(3-imidazol-1-ylpropyl)-3-phenylprop-2-enamide
• InChI: InChI=1S/C15H17N3O/c19-15(8-7-14-5-2-1-3-6-14)17-9-4-11-18-12-10-16-13-18/h1-3,5-8,10,12-13H,4,9,11H2,(H,17,19)
• InChI Key: BMVJWBZHZVYRLB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC(=O)NCCCN2C=CN=C2

Description

N-[3-(1H-Imidazol-1-yl)propyl]cinnamamide is a useful research compound. Its molecular formula is C15H17N3O and its molecular weight is 255.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2.22 g. of trans-cinnamic acid, 2.43 g, of 1,1'-carbonyldiimidazole and 50 ml. of tetrahydrofuran was stirred for 2 hours, then 1.7 ml. of 1H-imidazole-1-propanamine was added. The reaction mixture was stirred for 18 hours, then 5 ml. of water was added, the mixture was heated for 30 minutes and then concentrated. Methylene chloride and 10 ml. of 1N sodium hydroxide were added and then layers were separated. The organic layer was washed with water, dried over magnesium sulfate and concentrated, giving the desired product as a viscous oil.